Cas no 1629161-52-9 (5-amino-1,2-oxazole-3-carboxamide)

• Product Name: 5-amino-1,2-oxazole-3-carboxamide
• CAS No: 1629161-52-9
• MF: C₄H₅N₃O₂
• MW: 127.101400136948
• MDL: MFCD30147322
• CID: 5302851
• PubChem ID: 117214988
• Update Time: 2025-10-29

5-amino-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1,2-oxazole-3-carboxamide
• 3-Isoxazolecarboxamide, 5-amino-

• MDL： MFCD30147322
• Inchi： 1S/C4H5N3O2/c5-3-1-2(4(6)8)7-9-3/h1H,5H2,(H2,6,8)
• InChI Key： NPAIKUKYFITSIE-UHFFFAOYSA-N
• SMILES： O1C(N)=CC(C(N)=O)=N1

Additional information on 5-amino-1,2-oxazole-3-carboxamide

Comprehensive Overview of 5-amino-1,2-oxazole-3-carboxamide (CAS No. 1629161-52-9): Properties, Applications, and Research Insights

The compound 5-amino-1,2-oxazole-3-carboxamide (CAS No. 1629161-52-9) is a heterocyclic organic molecule featuring an oxazole core with an amino group at the 5-position and a carboxamide moiety at the 3-position. This structure endows it with unique chemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula and structural specificity have garnered attention in drug discovery, particularly for targeting enzymes and receptors involved in metabolic pathways.

In recent years, the demand for heterocyclic compounds like 5-amino-1,2-oxazole-3-carboxamide has surged due to their versatility in medicinal chemistry. Researchers are exploring its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation studies. The compound's bioisosteric properties allow it to mimic natural metabolites, enabling the design of novel therapeutics with improved efficacy and reduced side effects. This aligns with the growing trend of precision medicine and personalized drug development.

The synthesis of 5-amino-1,2-oxazole-3-carboxamide typically involves multistep organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity, addressing industry needs for green chemistry and sustainable manufacturing. These methods reduce waste and energy consumption, resonating with global initiatives for environmentally friendly production.

From an analytical perspective, 5-amino-1,2-oxazole-3-carboxamide is characterized using NMR spectroscopy, mass spectrometry, and HPLC. Its physicochemical properties, such as solubility and stability under varying pH conditions, are critical for formulation studies. These attributes are frequently searched by professionals in pharmaceutical R&D and quality control, highlighting the compound's relevance in industrial applications.

Beyond pharmaceuticals, 5-amino-1,2-oxazole-3-carboxamide has potential in material science. Its electron-rich heterocycle could contribute to the development of organic semiconductors or ligands for catalysis, areas gaining traction in renewable energy and nanotechnology. This interdisciplinary appeal makes it a subject of interest in academic publications and patent filings.

In summary, 5-amino-1,2-oxazole-3-carboxamide (CAS No. 1629161-52-9) exemplifies the intersection of chemical innovation and practical utility. Its role in drug discovery, sustainable synthesis, and emerging technologies positions it as a compound of significant scientific and commercial value. As research progresses, its applications are likely to expand, further solidifying its importance in modern chemistry.